Cas no 111545-28-9 (2-Anthracenecarboxylicacid, 9-b-D-glucopyranosyl-5-(b-D-glucopyranosyloxy)-9,10-dihydro-4,9-dihydroxy-10-oxo-,(9S)- (9CI))

• Product Name: 2-Anthracenecarboxylicacid, 9-b-D-glucopyranosyl-5-(b-D-glucopyranosyloxy)-9,10-dihydro-4,9-dihydroxy-10-oxo-,(9S)- (9CI)
• CAS No: 111545-28-9
• MF: C₂₇H₃₀O₁₆
• MW: 610.517509937286
• CID: 216712
• PubChem ID: 13888123
• Update Time: 2025-04-19

2-Anthracenecarboxylicacid, 9-b-D-glucopyranosyl-5-(b-D-glucopyranosyloxy)-9,10-dihydro-4,9-dihydroxy-10-oxo-,(9S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenecarboxylicacid, 9-b-D-glucopyranosyl-5-(b-D-glucopyranosyloxy)-9,10-dihydro-4,9-dihydroxy-10-oxo-,(9S)- (9CI)
• 8-O-β-D-gucosyl-10-hydroxy-10-β-D-gycosyl rhein-9-anthrone
• 2-Anthracenecarboxylicacid, 9-b-D-glucopyranosyl-5-(b-D-glucopyranosyloxy)-9,10-dihydro-4,9-dihydroxy-10-oxo-,(S)-
• Rheinoside A
• DTXSID001318092
• 111545-28-9

• Inchi： 1S/C27H30O16/c28-6-13-17(31)20(34)22(36)24(41-13)27(40)9-2-1-3-12(42-26-23(37)21(35)18(32)14(7-29)43-26)16(9)19(33)15-10(27)4-8(25(38)39)5-11(15)30/h1-5,13-14,17-18,20-24,26,28-32,34-37,40H,6-7H2,(H,38,39)
• InChI Key： OJZWDOKDQBCANR-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C(C1C1(C2C=C(C(=O)O)C=C(C=2C(C2C(=CC=CC1=2)OC1C(C(C(C(CO)O1)O)O)O)=O)O)O)O)O)O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 610.15338487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 284Ų

Experimental Properties

• PSA: 52.54
• LogP: -4.10820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines